Ethyl 4-chloro-6,7-dimethoxyquinoline-3-carboxylate
Overview
Description
Ethyl 4-chloro-6,7-dimethoxyquinoline-3-carboxylate (ECDQ) is an organic compound that has been studied extensively for its potential use in a variety of scientific and medical applications. ECDQ is an aromatic heterocyclic compound that is composed of an ethyl group, a chlorine atom, and a quinoline-3-carboxylate ring. The compound has been studied for its ability to act as a catalyst in a number of different chemical reactions, as well as its potential use in medical and pharmaceutical applications.
Scientific Research Applications
Pharmaceutical Drug Synthesis
Ethyl 4-chloro-6,7-dimethoxyquinoline-3-carboxylate is a valuable intermediate in the synthesis of pharmaceutical drugs. It plays a crucial role in the production of anticancer agents such as Tivozanib and Cabozantinib . These compounds are significant in the treatment of various cancers, including renal cell carcinoma and hepatocellular carcinoma.
Organic Synthesis Research
In the realm of organic chemistry, this compound is utilized for constructing complex molecular structures. Its reactivity allows for the formation of carbon-nitrogen bonds, which are foundational in creating a myriad of organic molecules .
Analytical Chemistry
As a reference standard, Ethyl 4-chloro-6,7-dimethoxyquinoline-3-carboxylate aids in the calibration of analytical instruments. This ensures the accuracy and precision of measurements in chemical analyses, which is essential for quality control in various industries .
properties
IUPAC Name |
ethyl 4-chloro-6,7-dimethoxyquinoline-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClNO4/c1-4-20-14(17)9-7-16-10-6-12(19-3)11(18-2)5-8(10)13(9)15/h5-7H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIKMAYXKXKGXRI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=CC(=C(C=C2N=C1)OC)OC)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClNO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60438683 |
Source
|
| Record name | 3-Carbethoxy-4-chloro-6,7-dimethoxylquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60438683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-chloro-6,7-dimethoxyquinoline-3-carboxylate | |
CAS RN |
26893-14-1 |
Source
|
| Record name | 3-Carbethoxy-4-chloro-6,7-dimethoxylquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60438683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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